Cas no 1250555-28-2 ((4-Bromo-3-fluorophenyl)methyl(methyl)amine)

• Product Name: (4-Bromo-3-fluorophenyl)methyl(methyl)amine
• CAS No: 1250555-28-2
• MF: C₈H₉BrFN
• MW: 218.066164731979
• CID: 4581652
• PubChem ID: 61703402
• Update Time: 2025-06-14

(4-Bromo-3-fluorophenyl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• [(4-bromo-3-fluorophenyl)methyl](methyl)amine
• (4-Bromo-3-fluorophenyl)methyl(methyl)amine

• Inchi： 1S/C8H9BrFN/c1-11-5-6-2-3-7(9)8(10)4-6/h2-4,11H,5H2,1H3
• InChI Key： BRWZARWIGCMZNR-UHFFFAOYSA-N
• SMILES： C1(CNC)=CC=C(Br)C(F)=C1

Computed Properties

• Exact Mass: 216.99024g/mol
• Monoisotopic Mass: 216.99024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 12Ų

(4-Bromo-3-fluorophenyl)methyl(methyl)amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (4-Bromo-3-fluorophenyl)methyl(methyl)amine

Recent Advances in the Study of 1250555-28-2 and (4-Bromo-3-fluorophenyl)methyl(methyl)amine in Chemical Biology and Pharmaceutical Research

The compound 1250555-28-2 and its derivative (4-Bromo-3-fluorophenyl)methyl(methyl)amine have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are of particular interest due to their potential applications in drug discovery and development, particularly in the areas of central nervous system (CNS) disorders and oncology. This research brief aims to provide an overview of the latest findings related to these compounds, highlighting their synthesis, biological activity, and therapeutic potential.

Recent studies have focused on the synthesis and optimization of 1250555-28-2, a compound with a unique chemical structure that makes it a promising candidate for further pharmacological investigation. Researchers have employed advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, to achieve high yields and purity. The derivative (4-Bromo-3-fluorophenyl)methyl(methyl)amine, in particular, has shown remarkable stability and bioavailability, making it a suitable candidate for in vivo studies.

In terms of biological activity, preliminary in vitro assays have demonstrated that (4-Bromo-3-fluorophenyl)methyl(methyl)amine exhibits potent binding affinity for specific neurotransmitter receptors, including the serotonin and dopamine receptors. This suggests potential applications in the treatment of psychiatric disorders such as depression and schizophrenia. Furthermore, molecular docking studies have revealed that the compound interacts with key residues in the receptor binding sites, providing insights into its mechanism of action.

Another area of interest is the potential anticancer properties of these compounds. Recent in vitro studies have shown that 1250555-28-2 inhibits the proliferation of certain cancer cell lines, including breast and lung cancer cells. The mechanism appears to involve the disruption of cell cycle progression and induction of apoptosis. These findings are particularly promising and warrant further investigation in animal models.

Despite these encouraging results, challenges remain in the development of these compounds as therapeutic agents. Issues such as metabolic stability, toxicity, and selectivity need to be addressed through further optimization and preclinical testing. Researchers are currently exploring various structural modifications to enhance the pharmacokinetic and pharmacodynamic properties of these molecules.

In conclusion, the compounds 1250555-28-2 and (4-Bromo-3-fluorophenyl)methyl(methyl)amine represent exciting avenues for future research in chemical biology and pharmaceutical development. Their unique chemical properties and promising biological activities make them valuable candidates for further study. Continued research efforts will be essential to fully elucidate their therapeutic potential and overcome existing challenges in drug development.